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Compound of Interest

Compound Name: CESIUM SELENATE

Cat. No.: B1143492 Get Quote

Cesium selenate (Cs₂SeO₄) is an inorganic compound that forms colorless rhombic crystals.

[1][2] This guide provides a concise overview of its molar mass and density, fundamental

properties for its application in research and various scientific fields.

Molar Mass
The molar mass of cesium selenate can be determined by the sum of the atomic masses of its

constituent elements. The chemical formula, Cs₂SeO₄, indicates that each molecule is

composed of two cesium atoms, one selenium atom, and four oxygen atoms.[1][3][4]

The calculation is as follows:

Cesium (Cs): 2 x 132.905 g/mol = 265.81 g/mol [5][6][7]

Selenium (Se): 1 x 78.96 g/mol = 78.96 g/mol [8][9]

Oxygen (O): 4 x 16.00 g/mol = 64.00 g/mol [10][11][12]

Total Molar Mass of Cesium Selenate (Cs₂SeO₄): 408.77 g/mol [2][3][4]

Density
The density of cesium selenate has been experimentally determined and is a key physical

property for its handling and use in various applications.
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Table 1: Physicochemical Properties of Cesium Selenate

Property Value Conditions

Molar Mass 408.77 g/mol

Density 4.45 g/cm³ at 20°C

Data sourced from multiple chemical databases and publications.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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